Cas no 1324-86-3 (Naphthalenesulfonicacid,2-[[4-[(4-amino-3-methylphenyl)[4-[(sulfo-2-naphthalenyl)amino]phenyl]methylene]-2,5-cyclohexadien-1-ylidene]amino]-,sodium salt (1:1))

• Product Name: Naphthalenesulfonicacid,2-[[4-[(4-amino-3-methylphenyl)[4-[(sulfo-2-naphthalenyl)amino]phenyl]methylene]-2,5-cyclohexadien-1-ylidene]amino]-,sodium salt (1:1)
• CAS No: 1324-86-3
• MF: C₄₀H₃₀N₃NaO₆S₂
• MW: 735.802478313446
• CID: 161547
• PubChem ID: 23673633
• Update Time: 2025-04-19

Naphthalenesulfonicacid,2-[[4-[(4-amino-3-methylphenyl)[4-[(sulfo-2-naphthalenyl)amino]phenyl]methylene]-2,5-cyclohexadien-1-ylidene]amino]-,sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Naphthalenesulfonicacid,2-[[4-[(4-amino-3-methylphenyl)[4-[(sulfo-2-naphthalenyl)amino]phenyl]methylene]-2,5-cyclohexadien-1-ylidene]amino]-,sodium salt (1:1)
• Naphthalenesulfonicacid,2-[[4-[(4-amino-3-methylphenyl)[4-[(sulfo-2-naphthalenyl)amino]phenyl]...
• Naphthalenesulfonicacid,2-[[4-[(4-amino-3-methylphenyl)[4-[(sulfo-2-naphthalenyl)amino]phenyl]methylene]-2,5-cyclohexadien-1-
• PYRROLE BLUE
• sodium,2-[[4-[(4-amino-3-methylphenyl)-[4-[(1-sulfonaphthalen-2-yl)amino]phenyl]methylidene]cyclohexa-2,5-dien-1-ylidene]amino]naphthalene-1-sulfonate
• AC1Q1W4O
• Acid Bright Blue KLG
• Anthranil Sky Blue G
• C.I. 42700
• C.I. Direct Blue 41
• C.I. Direct Blue 41,sodium salt (8CI)
• IsaMin blue
• Isamine Blue,sodium salt
• sodium 2-({(1z,4z)-4-[(4-amino-3-methylphenyl){4-[(1-sulfonaphthalen-2-yl)amino]phenyl}methylidene]cyclohexa-2,5-dien-1-ylidene}amino)naphthalene-1-sulfonate
• CI 42700
• CI NO 42700
• ISAMINE BLUE
• PYRROLE BLUE, CI 42700
• BRILLIANT DIANIL GREEN G
• C.I. Direct blue 41, sodium salt
• Brilliant sky blue 5G
• 5-cyclohexadien-1-ylidene]amino]-nyl)amino]phenyl]methylene]-monosodiumsal
• naphthalenesulfonicacid,2-[[4-[(4-amino-3-methylphenyl)[4-[(sulfo-2-naphthale
• Benzo Brilliant Sky Blue 8GS
• sodium;2-[[4-[(4-amino-3-methylphenyl)-[4-[(1-sulfonaphthalen-2-yl)amino]phenyl]methylidene]cyclohexa-2,5-dien-1-ylidene]amino]naphthalene-1-sulfonate
• Brilliant Pure Blue 8G
• Naphthalenesulfonic acid, 2-((4-((4-amino-3-methylphenyl)(4-((sulfo-2-naphthalenyl)amino)phenyl)methylene)-2,5-cyclohexadien-1-ylidene)amino)-, sodium salt (1:1)
• Sodium hydrogen 2-((4-((4-amino-m-tolyl)(4-((sulphonato-2-naphthyl)amino)phenyl)methylene)-2,5-cyclohexadien-1-ylidene)amino)naphthalene-1-sulphonate
• C.I. 42700
• Pyrrol Blue (Biological Stain)
• NSC 51542
• 1324-86-3
• Isamine Blue, sodium salt
• Brilliant Sky Blue 8GA-CF
• EINECS 215-387-3
• Brilliant Sky Blue RRMA-CF
• Isamine Blue (Biological stain)
• Naphthalenesulfonic acid, 2-((4-((4-amino-3-methylphenyl)(4-((sulfo-2-naphthalenyl)amino)phenyl)methylene)-2,5-cyclohexadien-1-ylidene)amino)-, monosodium salt
• NSC 13990

• Inchi： 1S/C40H31N3O6S2.Na/c1-25-24-30(14-21-35(25)41)38(28-10-17-31(18-11-28)42-36-22-15-26-6-2-4-8-33(26)39(36)50(44,45)46)29-12-19-32(20-13-29)43-37-23-16-27-7-3-5-9-34(27)40(37)51(47,48)49;/h2-24,42H,41H2,1H3,(H,44,45,46)(H,47,48,49);/q;+1/p-1/b38-29-,43-32-;
• InChI Key： PCHTYMJTDHYWBP-UXMFECEFSA-M
• SMILES： S(C1C2C=CC=CC=2C=CC=1NC1C=CC(=CC=1)C(=C1C=CC(C=C1)=NC1=CC=C2C=CC=CC2=C1S(=O)(=O)[O-])C1C=CC(=C(C)C=1)N)(=O)(=O)O.[Na+] |c:28,t:21|

Computed Properties

• Exact Mass: 735.14700
• Monoisotopic Mass: 735.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 52
• Rotatable Bond Count: 7
• Complexity: 1570
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: nothing
• Topological Polar Surface Area: 179A^2

Experimental Properties

• Color/Form: Not determined
• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 178.74000
• LogP: 11.29440
• Solubility: Not determined